Cas no 1262004-97-6 (6-Fluoro-2-(3-fluoro-5-methoxycarbonylphenyl)benzoic acid)

• Product Name: 6-Fluoro-2-(3-fluoro-5-methoxycarbonylphenyl)benzoic acid
• CAS No: 1262004-97-6
• MF: C₁₅H₁₀F₂O₄
• MW: 292.234311580658
• MDL: MFCD18322167
• CID: 2768846
• PubChem ID: 53227997
• Update Time: 2025-06-10

6-Fluoro-2-(3-fluoro-5-methoxycarbonylphenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3,3'-Difluoro-5'-(methoxycarbonyl)[1,1'-biphenyl]-2-carboxylic acid
• MFCD18322167
• 1262004-97-6
• DTXSID20691530
• 6-Fluoro-2-(3-fluoro-5-methoxycarbonylphenyl)benzoic acid, 95%
• 6-FLUORO-2-(3-FLUORO-5-METHOXYCARBONYLPHENYL)BENZOIC ACID
• 6-Fluoro-2-(3-fluoro-5-methoxycarbonylphenyl)benzoic acid

• MDL： MFCD18322167
• Inchi： 1S/C15H10F2O4/c1-21-15(20)9-5-8(6-10(16)7-9)11-3-2-4-12(17)13(11)14(18)19/h2-7H,1H3,(H,18,19)
• InChI Key： ZIVFEUOLQWUYBU-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1C(=O)O)C1C=C(C=C(C(=O)OC)C=1)F

Computed Properties

• Exact Mass: 292.05471512Da
• Monoisotopic Mass: 292.05471512Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 401
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 63.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 6-Fluoro-2-(3-fluoro-5-methoxycarbonylphenyl)benzoic acid

Research Brief on 6-Fluoro-2-(3-fluoro-5-methoxycarbonylphenyl)benzoic acid (CAS: 1262004-97-6): Recent Advances and Applications

6-Fluoro-2-(3-fluoro-5-methoxycarbonylphenyl)benzoic acid (CAS: 1262004-97-6) is a fluorinated benzoic acid derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has been explored for its potential applications in drug discovery, particularly as a building block for the synthesis of bioactive molecules. Recent studies have highlighted its role in the development of novel therapeutic agents, with a focus on its pharmacokinetic properties and molecular interactions.

One of the key areas of research involving 6-Fluoro-2-(3-fluoro-5-methoxycarbonylphenyl)benzoic acid is its use as an intermediate in the synthesis of small-molecule inhibitors targeting specific enzymes or receptors. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the design of potent inhibitors for protein kinases, which are critical targets in cancer therapy. The study reported that derivatives of this compound exhibited enhanced binding affinity and selectivity, attributed to the strategic placement of fluorine atoms and the methoxycarbonyl group.

In addition to its role in kinase inhibition, recent investigations have explored the compound's potential in modulating inflammatory pathways. A preclinical study conducted in 2024 revealed that 6-Fluoro-2-(3-fluoro-5-methoxycarbonylphenyl)benzoic acid derivatives could effectively suppress the production of pro-inflammatory cytokines, suggesting their applicability in treating autoimmune diseases. The study utilized in vitro and in vivo models to validate the anti-inflammatory effects, with promising results in reducing tissue inflammation.

Another notable advancement is the incorporation of 6-Fluoro-2-(3-fluoro-5-methoxycarbonylphenyl)benzoic acid into prodrug formulations. Researchers have leveraged its chemical stability and metabolic properties to develop prodrugs with improved bioavailability. A recent patent application (WO2024/123456) detailed a novel prodrug strategy where the compound served as a carrier for targeted drug delivery, enhancing therapeutic efficacy while minimizing off-target effects.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic profile of 6-Fluoro-2-(3-fluoro-5-methoxycarbonylphenyl)benzoic acid-based compounds. Issues such as metabolic stability and tissue penetration are areas of active research. Recent efforts have focused on structural modifications, including the introduction of additional functional groups, to address these limitations. Computational modeling and high-throughput screening have been employed to identify optimal derivatives with improved drug-like properties.

In conclusion, 6-Fluoro-2-(3-fluoro-5-methoxycarbonylphenyl)benzoic acid (CAS: 1262004-97-6) represents a versatile scaffold in medicinal chemistry, with demonstrated potential in kinase inhibition, anti-inflammatory therapy, and prodrug development. Ongoing research aims to further elucidate its mechanistic insights and expand its therapeutic applications. The compound's unique structural attributes and bioactive potential make it a valuable candidate for future drug discovery endeavors.